Cas no 2228935-92-8 (1,1-difluoro-3-(3-nitrophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine
• CAS No: 2228935-92-8
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5808576
• PubChem ID: 165855664
• Update Time: 2025-10-10

1,1-difluoro-3-(3-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine
• 2228935-92-8
• EN300-2005884

• Inchi： 1S/C9H10F2N2O2/c10-9(11)8(12)5-6-2-1-3-7(4-6)13(14)15/h1-4,8-9H,5,12H2
• InChI Key： KSWORFBBRMZRER-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C=1)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine

Introduction to 1,1-Difluoro-3-(3-Nitrophenyl)propan-2-amine (CAS No. 2228935-92-8)

1,1-Difluoro-3-(3-nitrophenyl)propan-2-amine, with the CAS number 2228935-92-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by the presence of difluoro and nitro functional groups, which contribute to its chemical reactivity and biological profile.

The molecular structure of 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine consists of a propan-2-amine backbone with two fluorine atoms attached to the first carbon and a 3-nitrophenyl group attached to the third carbon. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent research has focused on the potential therapeutic applications of 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine. Studies have shown that this compound exhibits significant activity against certain bacterial strains, making it a promising lead for the development of novel antibacterial agents. The difluoro substitution on the propan-2-amine backbone enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution.

In addition to its antibacterial properties, 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine could be a valuable candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine have also been studied in detail. Research has shown that this compound has good oral bioavailability and a favorable half-life, which are important considerations for drug development. The presence of the nitro group on the phenyl ring can influence the metabolic stability of the molecule, potentially reducing its susceptibility to rapid degradation in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical evaluation is warranted.

The synthesis of 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine involves several steps, including the preparation of the difluorinated intermediate and subsequent coupling with the 3-nitrophenyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. The ability to synthesize this compound efficiently is crucial for advancing its development as a potential therapeutic agent.

In conclusion, 1,1-difluoro-3-(3-nitrophenyl)propan-2-amine (CAS No. 2228935-92-8) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in antibacterial and anti-inflammatory therapies make it an exciting area of research in medicinal chemistry. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.